ethyl 2-{[1-(2,4-dichloro-5-methoxyphenyl)-1H-1,2,3,4-tetraazol-5-yl]sulfanyl}acetate

• IUPAC Name: ethyl 2-[1-(2,4-dichloro-5-methoxyphenyl)tetrazol-5-yl]sulfanylacetate
• InChI: InChI=1S/C12H12Cl2N4O3S/c1-3-21-11(19)6-22-12-15-16-17-18(12)9-5-10(20-2)8(14)4-7(9)13/h4-5H,3,6H2,1-2H3
• InChI Key: BIKHBFQVLOFTAS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NN=NN1C2=CC(=C(C=C2Cl)Cl)OC
• Molecular Formula: C12H12Cl2N4O3S
• Molecular Weight: 363.2 g/mol
• CAS No.: 339015-39-3

Description

Ethyl 2-{[1-(2,4-dichloro-5-methoxyphenyl)-1H-1,2,3,4-tetraazol-5-yl]sulfanyl}acetate is a chemical compound with the molecular formula C12H12Cl2N4O3S. It is a complex organic compound that contains elements such as carbon, hydrogen, chlorine, nitrogen, oxygen, and sulfur.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound include its molecular weight, which is 363.21968. Other properties such as melting point, boiling point, and density are typically determined experimentally and were not provided in the sources I found.

Scientific Research Applications

Chemistry of Methoxychlor Derivatives

• The study by Baarschers & Vukmanich (1986) explored the chemistry of methoxychlor derivatives, including compounds similar to the one , focusing on their preparation and properties. This research contributes to our understanding of the chemical behavior and potential applications of such compounds (Baarschers & Vukmanich, 1986).

Domino Annulation Synthesis

• Indumathi, Perumal, & Menéndez (2010) conducted a study on L-proline-catalyzed three-component reactions involving ethyl 2-[(2-oxo-2-arylethyl)sulfonyl]acetate, a compound structurally related to the target compound, for the synthesis of thieno[3,2-c]thiopyran derivatives. This showcases the compound's relevance in complex organic synthesis (Indumathi, Perumal, & Menéndez, 2010).

Organophosphorus Compounds Studies

• Pedersen & Lawesson's (1974) research on organophosphorus compounds included reactions involving similar ethyl compounds. This study provides insight into the reactions and applications of these types of compounds in organophosphorus chemistry (Pedersen & Lawesson, 1974).

Antioxidative Properties in Seaweeds

• Makkar & Chakraborty (2018) isolated and characterized a compound from red seaweed with a structure related to the compound of interest. This research highlights the potential antioxidative and anti-inflammatory applications of such compounds (Makkar & Chakraborty, 2018).

Benzisothiazole Derivatives Synthesis

• Carrington et al. (1972) investigated the synthesis of ethyl (1,2-benzisothiazol-3-yl)cyanoacetate, a compound bearing structural similarity to the chemical , demonstrating its potential in the synthesis of more complex organic structures (Carrington, Clarke, Hughes, & Scrowston, 1972).